5-(Aminomethyl)-3-(4-ethoxyphenyl)oxazolidin-2-one hydrochloride
Description
5-(Aminomethyl)-3-(4-ethoxyphenyl)oxazolidin-2-one hydrochloride, also known as 5-AM-3-EOPO, is a synthetic compound used in scientific research. It is a white crystalline powder with a melting point of 152-154°C. It has a molecular weight of 336.8 g/mol and a solubility of 1.2 g/L in water. 5-AM-3-EOPO is an important compound in laboratory experiments due to its unique properties and its ability to be synthesized in a variety of ways.
Scientific Research Applications
Oxazolidinones have also been explored for their potential in various chemical transformations and syntheses, further highlighting their significance in scientific research beyond their antimicrobial applications. Their structural framework and reactivity offer avenues for developing new synthetic methodologies and compounds with diverse biological activities. The research within this domain continues to evolve, with ongoing studies aiming to enhance the potency, spectrum of activity, and clinical utility of oxazolidinones, including efforts to modify the oxazolidinone nucleus to yield agents with greater efficacy and novel applications (Diekema & Jones, 2000).
properties
IUPAC Name |
5-(aminomethyl)-3-(4-ethoxyphenyl)-1,3-oxazolidin-2-one;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O3.ClH/c1-2-16-10-5-3-9(4-6-10)14-8-11(7-13)17-12(14)15;/h3-6,11H,2,7-8,13H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ODDMBLGPMHDIOF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2CC(OC2=O)CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17ClN2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.73 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-Azaspiro[3.4]octane-2,5-dione](/img/structure/B1382612.png)
![Ethanol,2-[[5-(4-bromophenyl)-6-chloro-4-pyrimidinyl]oxy]-](/img/structure/B1382619.png)
![2-({[(Tert-butoxy)carbonyl]amino}methyl)pyrimidine-5-carboxylic acid](/img/structure/B1382631.png)
